BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to 4-Fluoro-3-
methoxybenzonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Fluoro-5-methoxybenzonitrile

Cat. No.: B165117

An Essential Building Block in Modern Chemistry

This technical guide provides a comprehensive overview of 4-Fluoro-3-methoxybenzonitrile, a
key chemical intermediate for researchers, scientists, and professionals in drug development
and materials science. This document details its chemical identity, physicochemical properties,
synthesis, and applications, presenting data in a clear and accessible format.

Chemical Identity and Nomenclature

The compound, often ambiguously referred to as 3-Cyano-4-fluoroanisole, is most accurately
identified by its IUPAC name, 4-Fluoro-3-methoxybenzonitrile. Its unique structure, featuring a
nitrile group, a fluorine atom, and a methoxy group on a benzene ring, makes it a versatile
precursor in organic synthesis.

Alternative Names and Synonyms:

3-methoxy-4-fluorobenzonitrile

4-fluoro-3-methoxy benzonitrile

4-fluoro-3-methoxy-benzonitrile

Benzonitrile, 4-fluoro-3-methoxy-

4-fluoro-3-methoxybenzenecarbonitrile
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The structural representation of 4-Fluoro-3-methoxybenzonitrile is illustrated in the following
diagram:

 To cite this document: BenchChem. [In-Depth Technical Guide to 4-Fluoro-3-
methoxybenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165117#3-cyano-4-fluoroanisole-alternative-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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